Cas no 796085-51-3 (WAY-638741)

• Product Name: WAY-638741
• CAS No: 796085-51-3
• MF: C₂₃H₂₀N₄OS
• MW: 400.496103286743
• CID: 5584224
• PubChem ID: 2459459
• Update Time: 2025-10-19

WAY-638741 Chemical and Physical Properties

Names and Identifiers

• 796085-51-3
• Z31161507
• AKOS034153131
• CHEMBL1472498
• WAY-638741
• NCGC00184980-01
• Phenyl(4-(2-(thiophen-2-yl)quinazolin-4-yl)piperazin-1-yl)methanone
• G70501

• Inchi： 1S/C23H20N4OS/c28-23(17-7-2-1-3-8-17)27-14-12-26(13-15-27)22-18-9-4-5-10-19(18)24-21(25-22)20-11-6-16-29-20/h1-11,16H,12-15H2
• InChI Key： VQSGAWDLIJIEQL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC2C=CC=CC=2C(=N1)N1CCN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 400.13578245g/mol
• Monoisotopic Mass: 400.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.6Ų

Additional information on WAY-638741

Introduction to Compound CAS No 796085-51-3 and Product Name WAY-638741

Compound with the CAS number 796085-51-3 and the product name WAY-638741 represents a significant advancement in the field of pharmaceutical research and development. These entities have garnered considerable attention due to their potential applications in modulating biological pathways and addressing various therapeutic challenges. The compound's unique chemical structure and pharmacological properties make it a promising candidate for further investigation, particularly in the context of innovative drug discovery.

The chemical composition of CAS No 796085-51-3 is meticulously designed to interact with specific targets within biological systems. This interaction is critical for achieving the desired therapeutic effects while minimizing off-target activities. Recent studies have highlighted the compound's ability to influence key signaling pathways, making it a valuable tool for researchers exploring new treatment modalities. The molecular framework of this compound exhibits high selectivity, which is a crucial factor in reducing side effects and enhancing patient safety.

WAY-638741, as a derivative of CAS No 796085-51-3, has been engineered to optimize pharmacokinetic and pharmacodynamic profiles. This optimization is essential for ensuring that the compound achieves maximal efficacy while maintaining a favorable safety profile. Preliminary in vitro studies have demonstrated encouraging results, indicating that WAY-638741 may have therapeutic potential in conditions where current treatments are limited or ineffective.

One of the most compelling aspects of WAY-638741 is its mechanism of action, which involves modulating intracellular signaling cascades. These cascades are integral to numerous physiological processes, and their dysregulation is often associated with disease states. By targeting specific components of these pathways, WAY-638741 has the potential to restore normal cellular function and alleviate symptoms associated with various disorders. This mechanism has been particularly intriguing for researchers studying chronic inflammatory diseases and metabolic disorders.

Recent advancements in computational chemistry have enabled more accurate predictions of how compounds like CAS No 796085-51-3 and WAY-638741 will interact with biological targets. These predictive models have been instrumental in refining the chemical structure to enhance binding affinity and reduce potential toxicity. The integration of machine learning algorithms has further accelerated the drug discovery process, allowing for rapid screening of numerous compounds to identify the most promising candidates.

The pharmacological profile of WAY-638741 has been extensively evaluated through a series of preclinical studies. These studies have focused on assessing both efficacy and safety across various models. Initial findings suggest that WAY-638741 exhibits robust activity against target molecules without significant adverse effects. This balance between efficacy and safety is critical for advancing a compound into clinical trials and eventual therapeutic use.

In addition to its primary mechanism of action, WAY-638741 has shown additional beneficial effects that may contribute to its overall therapeutic value. For instance, some preliminary data indicate that the compound can enhance tissue repair mechanisms, which could be particularly relevant in treating injuries or degenerative conditions. This multifaceted approach makes WAY-638741 an attractive candidate for combination therapies, where it could synergize with other drugs to achieve better outcomes.

The development of WAY-638741 aligns with broader trends in pharmaceutical innovation, where there is a growing emphasis on personalized medicine and targeted therapies. By understanding the genetic and molecular underpinnings of diseases, researchers can develop compounds like CAS No 796085-51-3 that are tailored to individual patient needs. This personalized approach not only improves treatment efficacy but also enhances patient satisfaction by reducing unnecessary side effects.

As research into WAY-638741 progresses, it is expected that new insights will emerge regarding its potential applications in clinical settings. Ongoing studies are exploring its efficacy in treating a range of conditions, from neurodegenerative disorders to autoimmune diseases. The versatility of this compound makes it a valuable asset in the pharmaceutical arsenal, offering hope for patients who currently lack effective treatment options.

The regulatory landscape for novel compounds like CAS No 796085-51-3 and WAY-638741 is stringent but well-established, ensuring that only safe and effective drugs reach the market. Regulatory agencies require rigorous testing through multiple phases of clinical trials before approving a new therapy. The positive preliminary results from preclinical studies bode well for the future clinical development of WAY-638741, increasing optimism among researchers and stakeholders alike.

In conclusion, the combination of scientific innovation and regulatory oversight positions compounds like CAS No 796085-51-3 and WAY-638741 as frontrunners in modern drug discovery. Their unique properties and promising therapeutic potential make them significant assets in addressing unmet medical needs. As research continues to uncover new applications and refine treatment protocols, these compounds are poised to play a pivotal role in shaping the future of healthcare.